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For Researchers, Scientists, and Drug Development Professionals

Introduction
Avibactam is a non-β-lactam β-lactamase inhibitor that restores the in vitro activity of various β-

lactam antibiotics against many clinically significant Gram-negative bacteria that produce β-

lactamases. Accurate determination of the Minimum Inhibitory Concentration (MIC) of β-

lactam/avibactam combinations is crucial for surveillance studies, clinical diagnostics, and drug

development. The broth microdilution method is the reference standard for quantitative

antimicrobial susceptibility testing, as recommended by the Clinical and Laboratory Standards

Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

These application notes provide a detailed protocol for determining the MIC of a β-lactam agent

in combination with a fixed concentration of avibactam using the broth microdilution method.

Principle of the Method
The broth microdilution method involves challenging a standardized bacterial inoculum with

serial twofold dilutions of a β-lactam antimicrobial agent in the presence of a fixed

concentration of avibactam. The MIC is defined as the lowest concentration of the β-lactam that

completely inhibits the visible growth of the organism after incubation. For testing β-

lactam/avibactam combinations, a constant concentration of 4 µg/mL of avibactam is typically

used.[1][2][3][4] This concentration has been shown to effectively inhibit a broad range of β-

lactamases, thereby restoring the activity of the partner β-lactam.[3]
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Materials and Reagents
β-lactam antimicrobial agent powder (analytical grade)

Avibactam powder (analytical grade)

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Sterile reagent reservoirs

Multichannel pipettes and sterile tips

Bacterial strains (test organisms and quality control strains)

0.9% sterile saline or sterile deionized water

Spectrophotometer or McFarland turbidity standards

Incubator (35 ± 2°C)

Vortex mixer

Quality Control
Adherence to a rigorous quality control (QC) program is essential for the accuracy and

reproducibility of MIC results. This includes the regular testing of reference strains with known

MIC values. The CLSI has established QC ranges for various β-lactam/avibactam combinations

against specific ATCC strains.

Table 1: CLSI-Approved Broth Microdilution Quality Control Ranges for Ceftibuten-Avibactam

(Fixed 4 µg/mL)[5][6][7][8]
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Quality Control Strain CLSI Approved MIC Range (µg/mL)

Escherichia coli ATCC 25922 0.016/4 to 0.12/4

Escherichia coli NCTC 13353 0.03/4 to 0.12/4

Klebsiella pneumoniae ATCC 700603 0.06/4 to 0.25/4

Klebsiella pneumoniae ATCC BAA-1705 0.03/4 to 0.25/4

Klebsiella pneumoniae ATCC BAA-2814 0.12/4 to 0.5/4

Experimental Protocol
Preparation of Antimicrobial Stock Solutions

β-Lactam Stock Solution: Prepare a stock solution of the β-lactam agent at a concentration

of 1280 µg/mL (or as required based on the desired final concentration range) in a suitable

solvent as recommended by the manufacturer.

Avibactam Stock Solution: Prepare a stock solution of avibactam at a concentration of 400

µg/mL in sterile deionized water.

Sterilize the stock solutions by filtration through a 0.22 µm syringe filter.

Store the stock solutions in small aliquots at -70°C or below until use.

Preparation of Microdilution Plates
This protocol describes the preparation of microtiter plates with doubling dilutions of the β-

lactam agent and a fixed concentration of 4 µg/mL of avibactam.

Prepare Intermediate β-Lactam Dilutions:

Label sterile tubes for each dilution of the β-lactam.

Perform serial twofold dilutions of the β-lactam stock solution in CAMHB to create a range

of concentrations.

Prepare Working Solution with Avibactam:
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For each β-lactam dilution, prepare a working solution containing the desired β-lactam

concentration and a constant 8 µg/mL of avibactam in CAMHB. This is done to achieve a

final in-well concentration of 4 µg/mL after adding the bacterial inoculum.

Plate Preparation:

Dispense 50 µL of the appropriate β-lactam/avibactam working solution into the wells of a

96-well microtiter plate.

The final volume in each well after inoculation will be 100 µL.

Include a growth control well containing 100 µL of CAMHB without any antimicrobial agent

and a sterility control well with 100 µL of uninoculated CAMHB.

Inoculum Preparation
From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test

organism.

Suspend the colonies in sterile saline or sterile water.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard (equivalent to

approximately 1-2 x 10⁸ CFU/mL).

Within 15 minutes of preparation, dilute the standardized inoculum in CAMHB to achieve a

final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

This is typically achieved by a 1:100 dilution of the 0.5 McFarland suspension into CAMHB,

followed by the addition of 50 µL of this diluted suspension to each 50 µL of antimicrobial

solution in the wells.

Inoculation, Incubation, and Reading
Inoculate each well of the microtiter plate (except the sterility control) with 50 µL of the

standardized bacterial suspension.

The final volume in each well should be 100 µL.
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Seal the plates to prevent evaporation and incubate at 35 ± 2°C for 16-20 hours in ambient

air.

After incubation, read the plates by observing for the presence or absence of visible bacterial

growth. The MIC is the lowest concentration of the β-lactam agent that shows no visible

growth.

Data Presentation
The results of the broth microdilution assay should be recorded systematically.

Table 2: Example of MIC Data Recording for a β-Lactam/Avibactam Combination

Isolate ID
β-Lactam
Concentration
(µg/mL)

Avibactam
Concentration
(µg/mL)

Growth (+/-) MIC (µg/mL)

QC Strain 1 0.015 4 + 0.06

0.03 4 +

0.06 4 -

0.125 4 -

0.25 4 -

Test Isolate 1 0.5 4 + 2

1 4 +

2 4 -

4 4 -

8 4 -

Visualizations
Experimental Workflow
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The following diagram illustrates the key steps in the broth microdilution protocol for

determining avibactam MIC values.
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Broth microdilution workflow for avibactam MIC testing.

Logical Relationship of Components
This diagram shows the relationship between the different components in the final assay well.
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Components within a single well of the MIC assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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